![molecular formula C11H20O3 B8584767 (2-Ethyl-1,8-dioxaspiro[4.5]decan-2-yl)methanol CAS No. 88664-43-1](/img/structure/B8584767.png)
(2-Ethyl-1,8-dioxaspiro[4.5]decan-2-yl)methanol
Cat. No. B8584767
M. Wt: 200.27 g/mol
InChI Key: RMWKBSFMVYQXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04410354
Procedure details
Following procedures similar to those of Embodiments XVII-XIX, 2.50 g of 2-ethyl-1,8-dioxaspiro[4.5]decane-2-methanol was treated with 2.35 g of benzyl bromide in the presence of sodium hydride to yield 0.90 g of the desired product as a clear liquid, b.p. 130° C. (0.15 mm).
Name
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([C:3]1([CH2:13][OH:14])[CH2:7][CH2:6][C:5]2([CH2:12][CH2:11][O:10][CH2:9][CH2:8]2)[O:4]1)[CH3:2].[CH2:15](Br)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.[H-].[Na+]>>[CH2:1]([C:3]1([CH2:13][O:14][CH2:15][C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[CH2:7][CH2:6][C:5]2([CH2:12][CH2:11][O:10][CH2:9][CH2:8]2)[O:4]1)[CH3:2] |f:2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
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2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C1(OC2(CC1)CCOCC2)CO
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Step Two
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Name
|
|
|
Quantity
|
2.35 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)Br
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)C1(OC2(CC1)CCOCC2)COCC2=CC=CC=C2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 24.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
